Cas no 2167556-94-5 (1-methyl-2-(1,2-oxazol-3-yl)piperazine)

1-Methyl-2-(1,2-oxazol-3-yl)piperazine is a heterocyclic compound featuring a piperazine core substituted with a methyl group and a 1,2-oxazol-3-yl moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of bioactive molecules. Its oxazole ring contributes to enhanced binding affinity and metabolic stability, making it valuable in drug discovery. The compound’s well-defined reactivity profile allows for selective functionalization, facilitating the development of targeted derivatives. Its stability under standard conditions ensures reliable handling and storage. Researchers favor this scaffold for its potential in modulating central nervous system (CNS) targets and optimizing pharmacokinetic properties in lead optimization studies.

1-methyl-2-(1,2-oxazol-3-yl)piperazine structure

2167556-94-5 structure

Product Name:1-methyl-2-(1,2-oxazol-3-yl)piperazine

CAS No:2167556-94-5

MF:C₈H₁₃N₃O

MW:167.208321332932

CID:6057915

PubChem ID:165615257

Update Time:2025-10-31

1-methyl-2-(1,2-oxazol-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-methyl-2-(1,2-oxazol-3-yl)piperazine
- EN300-1809460
- 2167556-94-5
- Inchi： 1S/C8H13N3O/c1-11-4-3-9-6-8(11)7-2-5-12-10-7/h2,5,8-9H,3-4,6H2,1H3
- InChI Key： VLNMCPZSDMATBB-UHFFFAOYSA-N
- SMILES： O1C=CC(C2CNCCN2C)=N1

Computed Properties

Exact Mass: 167.105862047g/mol
Monoisotopic Mass: 167.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 41.3Å²

1-methyl-2-(1,2-oxazol-3-yl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1809460-0.05g	1-methyl-2-(1,2-oxazol-3-yl)piperazine	2167556-94-5	0.05g	$1261.0	2023-09-19
Enamine	EN300-1809460-0.1g	1-methyl-2-(1,2-oxazol-3-yl)piperazine	2167556-94-5	0.1g	$1320.0	2023-09-19
Enamine	EN300-1809460-0.25g	1-methyl-2-(1,2-oxazol-3-yl)piperazine	2167556-94-5	0.25g	$1381.0	2023-09-19
Enamine	EN300-1809460-0.5g	1-methyl-2-(1,2-oxazol-3-yl)piperazine	2167556-94-5	0.5g	$1440.0	2023-09-19
Enamine	EN300-1809460-1.0g	1-methyl-2-(1,2-oxazol-3-yl)piperazine	2167556-94-5	1g	$1500.0	2023-06-03
Enamine	EN300-1809460-2.5g	1-methyl-2-(1,2-oxazol-3-yl)piperazine	2167556-94-5	2.5g	$2940.0	2023-09-19
Enamine	EN300-1809460-5.0g	1-methyl-2-(1,2-oxazol-3-yl)piperazine	2167556-94-5	5g	$4349.0	2023-06-03
Enamine	EN300-1809460-10.0g	1-methyl-2-(1,2-oxazol-3-yl)piperazine	2167556-94-5	10g	$6450.0	2023-06-03
Enamine	EN300-1809460-1g	1-methyl-2-(1,2-oxazol-3-yl)piperazine	2167556-94-5	1g	$1500.0	2023-09-19
Enamine	EN300-1809460-5g	1-methyl-2-(1,2-oxazol-3-yl)piperazine	2167556-94-5	5g	$4349.0	2023-09-19

1-methyl-2-(1,2-oxazol-3-yl)piperazine Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
5. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369

Additional information on 1-methyl-2-(1,2-oxazol-3-yl)piperazine

Research Brief on 1-methyl-2-(1,2-oxazol-3-yl)piperazine (CAS: 2167556-94-5): Recent Advances and Applications

The compound 1-methyl-2-(1,2-oxazol-3-yl)piperazine (CAS: 2167556-94-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its piperazine and oxazole moieties, exhibits promising pharmacological properties, making it a subject of interest for drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors. Preliminary in vitro studies suggest that 1-methyl-2-(1,2-oxazol-3-yl)piperazine exhibits moderate affinity for serotonin and dopamine receptors, which could pave the way for its application in treating psychiatric conditions such as depression and schizophrenia. Additionally, its structural flexibility allows for further derivatization, enabling researchers to optimize its pharmacokinetic and pharmacodynamic profiles.

In the realm of infectious diseases, recent research has highlighted the compound's potential as an antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-methyl-2-(1,2-oxazol-3-yl)piperazine exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics.

Another notable application of 1-methyl-2-(1,2-oxazol-3-yl)piperazine is in the field of oncology. Recent preclinical studies have shown that certain derivatives of this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR axis. These findings suggest its potential as a lead compound for developing targeted cancer therapies, although further in vivo studies are required to validate these observations.

Despite these promising developments, challenges remain in the clinical translation of 1-methyl-2-(1,2-oxazol-3-yl)piperazine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and molecular modeling have provided valuable tools for optimizing the compound's properties, thereby accelerating its development pipeline.

In conclusion, 1-methyl-2-(1,2-oxazol-3-yl)piperazine (CAS: 2167556-94-5) represents a versatile scaffold with broad therapeutic potential. Its applications span across CNS disorders, infectious diseases, and oncology, making it a focal point of contemporary research. Continued exploration of its pharmacological properties and optimization of its chemical structure will be critical for realizing its full potential in clinical settings.